Cas no 1187928-75-1 ((R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid)

• Product Name: (R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid
• CAS No: 1187928-75-1
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• MDL: MFCD11506194
• CID: 2181863
• Update Time: 2025-06-08

(R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-1-(naphthalene-2-sulfonyl)-piperidine-3-carboxylic acid
• (3r)-1-(Naphthalen-2-Ylsulfonyl)piperidine-3-Carboxylic Acid
• BDBM50396690
• 8934AH
• Q27451387
• (3R)-1-(naphthalene-2-sulfonyl)piperidine-3-carboxylic acid
• 0SL
• (R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid

• MDL： MFCD11506194
• Inchi： 1S/C16H17NO4S/c18-16(19)14-6-3-9-17(11-14)22(20,21)15-8-7-12-4-1-2-5-13(12)10-15/h1-2,4-5,7-8,10,14H,3,6,9,11H2,(H,18,19)/t14-/m1/s1
• InChI Key： KTQWWYGLWQVHDM-CQSZACIVSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N1CCC[C@@H](C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 513
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on (R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid

(R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1187928-75-1, known as (R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound is notable for its complex structure, which combines a naphthalene sulfonyl group with a piperidine ring and a carboxylic acid moiety. The stereochemistry at the piperidine ring, specifically the (R) configuration, plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of (R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid as a promising candidate in the development of novel therapeutic agents. Researchers have focused on its ability to modulate specific biological targets, such as ion channels and enzymes, which are implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Key steps include the preparation of the naphthalene sulfonyl chloride intermediate and its subsequent coupling with the appropriately substituted piperidine derivative. The use of chiral resolving agents or asymmetric catalysis has been instrumental in achieving high enantiomeric excess during the synthesis.

One of the most intriguing aspects of (R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid is its unique pharmacokinetic profile. Studies have demonstrated that this compound exhibits excellent bioavailability and selective tissue distribution, making it an attractive candidate for targeted drug delivery systems. Additionally, its metabolic stability has been evaluated in vitro and in vivo, revealing minimal off-target effects and favorable clearance pathways.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding interactions with potential therapeutic targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. The results suggest that the naphthalene sulfonyl group contributes significantly to the compound's binding affinity, while the carboxylic acid moiety plays a role in modulating its pharmacokinetic properties.

In terms of biological activity, (R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid has shown potent inhibitory effects on several key enzymes involved in inflammation and oxidative stress pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes with high specificity, making it a potential candidate for anti-inflammatory drug development.

Furthermore, preclinical studies have demonstrated that this compound exhibits neuroprotective properties in animal models of Parkinson's disease and Alzheimer's disease. Its ability to cross the blood-brain barrier (BBB) efficiently suggests that it could be developed into a novel class of neurotherapeutic agents.

The environmental impact of (R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid has also been a topic of recent research interest. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its potential ecological footprint.

In conclusion, (R)-1-(Naphthalene-2-sulfonyl)-piperidine-3-carboxylic Acid represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, coupled with favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas.